Cas no 2171642-77-4 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-phenylethyl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-phenylethyl)carbamoylpropanoic acid
• CAS No: 2171642-77-4
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 6323739
• PubChem ID: 165559019
• Update Time: 2025-10-20

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-phenylethyl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-phenylethyl)carbamoylpropanoic acid
• 2171642-77-4
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-phenylethyl)carbamoyl]propanoic acid
• EN300-1506612

• Inchi： 1S/C27H26N2O5/c30-25(31)16-24(26(32)28-15-14-18-8-2-1-3-9-18)29-27(33)34-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h1-13,23-24H,14-17H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： ZZNZWIHXFQWUTI-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCC1C=CC=CC=1)=O)CC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-phenylethyl)carbamoylpropanoic acid

Comprehensive Overview of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-phenylethyl)carbamoylpropanoic acid (CAS No. 2171642-77-4)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-phenylethyl)carbamoylpropanoic acid, with the CAS number 2171642-77-4, is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are critical for solid-phase peptide synthesis (SPPS). Its unique structure, featuring both Fmoc (9-fluorenylmethoxycarbonyl) and phenylethyl groups, makes it a valuable intermediate for constructing complex peptides with high precision.

The growing demand for peptide-based therapeutics has increased interest in compounds like 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-phenylethyl)carbamoylpropanoic acid. Researchers frequently search for "Fmoc-protected amino acids" and "peptide coupling reagents" to optimize synthesis protocols. This compound’s role in facilitating amide bond formation and its compatibility with automated peptide synthesizers align with current trends in biotechnology and drug discovery.

One of the key advantages of this compound is its stability under standard SPPS conditions, which is a common query among synthetic chemists. The Fmoc group provides temporary protection for the amino functionality, allowing selective deprotection under mild basic conditions. Meanwhile, the carbamoylpropanoic acid moiety offers versatility for further functionalization, making it a preferred choice for designing peptide mimetics and bioactive molecules.

In the context of green chemistry, researchers are exploring eco-friendly alternatives for peptide synthesis. 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-phenylethyl)carbamoylpropanoic acid is often discussed alongside "sustainable peptide synthesis" due to its efficient coupling efficiency and minimal side-product formation. This aligns with the increasing focus on reducing waste in pharmaceutical manufacturing.

Another trending topic is the application of machine learning in chemical synthesis. Computational tools are being used to predict optimal conditions for reactions involving Fmoc-protected intermediates. The compound’s well-defined reactivity profile makes it an excellent candidate for such studies, addressing queries like "how to improve peptide yield" and "best practices for Fmoc deprotection."

From a commercial perspective, CAS 2171642-77-4 is supplied by leading fine chemical manufacturers with high purity grades (>95%). Its pricing and availability are frequently searched, reflecting its importance in research and development. Additionally, its use in click chemistry and bioconjugation techniques has expanded its utility beyond traditional peptide synthesis.

In summary, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-phenylethyl)carbamoylpropanoic acid is a pivotal compound in modern synthetic chemistry. Its relevance to drug development, biomaterials, and green synthesis ensures continued interest from academia and industry. As peptide therapeutics gain traction, this compound will remain a cornerstone for innovative research.